Cas no 13159-99-4 (N-{4-(dimethylamino)phenylmethyl}-4-methoxyaniline)

• Product Name: N-{4-(dimethylamino)phenylmethyl}-4-methoxyaniline
• CAS No: 13159-99-4
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• MDL: MFCD00086826
• CID: 237239
• PubChem ID: 855075
• Update Time: 2025-10-28

N-{4-(dimethylamino)phenylmethyl}-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 4-[(4-methoxyanilino)methyl]-N,N-dimethylaniline
• N-[(4-dimethylaminophenyl)methyl]-4-methoxy-aniline
• N-[4-(DIMETHYLAMINO)BENZYL]-N-(4-METHOXYPHENYL)AMINE
• (4-dimethylaminophenylmethyl)(4-methoxyphenyl)amine
• [(4-dimethylaminophenyl)methyl](4-methoxyphenyl)amine
• 4-{[(4-methoxyphenyl)amino]methyl}-N,N-dimethylaniline
• AC1LH104
• AC1Q4DFF
• AC1Q4DFG
• Oprea1_016005
• SureCN856452
• N4,N4-DIMETHYL-N-ALPHA-(PARA-METHOXYPHENYL)-ALPHA,4-TOLUENEDIAMINE
• RDKKBVHEHXPZQH-UHFFFAOYSA-N
• Benzenemethanamine, 4-(dimethylamino)-N-(4-methoxyphenyl)-
• N-{[4-(dimethylamino)phenyl]methyl}-4-methoxyaniline
• SCHEMBL856452
• EN300-11804
• SR-01000062499-1
• CS-0224163
• SR-01000062499
• BDBM50498373
• AKOS000241600
• SB81936
• Z57328866
• J-523336
• CHEMBL3594268
• 13159-99-4
• DTXSID40357626
• (4-dimethylaminophenylmethyl) (4-methoxyphenyl)amine
• G32245
• N-{4-(dimethylamino)phenylmethyl}-4-methoxyaniline

• MDL： MFCD00086826
• Inchi： 1S/C16H20N2O/c1-18(2)15-8-4-13(5-9-15)12-17-14-6-10-16(19-3)11-7-14/h4-11,17H,12H2,1-3H3
• InChI Key： RDKKBVHEHXPZQH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 256.1577
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5

Additional information on N-{4-(dimethylamino)phenylmethyl}-4-methoxyaniline

N-{4-(Dimethylamino)phenylmethyl}-4-methoxyaniline: A Comprehensive Overview

N-{4-(Dimethylamino)phenylmethyl}-4-methoxyaniline, also known by its CAS number 13159-99-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of N-{4-(Dimethylamino)phenylmethyl}-4-methoxyaniline consists of a phenyl ring substituted with a dimethylamino group and a methoxy group. This arrangement imparts distinctive electronic and steric properties, which are crucial for its interactions with biological targets. The dimethylamino group acts as a strong electron-donating substituent, enhancing the compound's ability to participate in hydrogen bonding and other non-covalent interactions. Meanwhile, the methoxy group contributes to the compound's hydrophilicity, which is essential for its solubility in physiological conditions.

Recent advancements in computational chemistry have allowed researchers to model the behavior of N-{4-(Dimethylamino)phenylmethyl}-4-methoxyaniline with unprecedented accuracy. Using molecular docking studies, scientists have identified potential binding sites on various proteins, suggesting that this compound may serve as a lead molecule for drug development. For instance, studies published in 2023 indicate that this compound exhibits promising activity against certain enzymes implicated in neurodegenerative diseases.

In terms of synthesis, N-{4-(Dimethylamino)phenylmethyl}-4-methoxyaniline can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes. The synthesis process typically involves the use of readily available starting materials, such as aniline derivatives and aldehyde compounds, which are subjected to condensation reactions under controlled conditions.

The applications of N-{4-(Dimethylamino)phenylmethyl}-4-methoxyaniline extend beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have demonstrated that this compound can act as a versatile ligand, facilitating the formation of metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

From an environmental perspective, understanding the fate and transport of N-{4-(Dimethylamino)phenylmethyl}-4-methoxyaniline in natural systems is critical for assessing its ecological impact. Studies conducted in 2023 have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on aquatic organisms and ecosystems.

In conclusion, N-{4-(Dimethylamino)phenylmethyl}-4-methoxyaniline (CAS No: 13159-99-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic and computational techniques, position it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in the advancement of science and technology.